Cas no 2171535-27-4 (4-(3-amino-1-ethylpiperidin-3-yl)piperidin-4-ol)

• Product Name: 4-(3-amino-1-ethylpiperidin-3-yl)piperidin-4-ol
• CAS No: 2171535-27-4
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 6373459
• PubChem ID: 165592282
• Update Time: 2025-05-25

4-(3-amino-1-ethylpiperidin-3-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1-ethylpiperidin-3-yl)piperidin-4-ol
• 2171535-27-4
• EN300-1643599

• Inchi： 1S/C12H25N3O/c1-2-15-9-3-4-11(13,10-15)12(16)5-7-14-8-6-12/h14,16H,2-10,13H2,1H3
• InChI Key： SWWFPLIDYDTMLY-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C1(CN(CC)CCC1)N

Computed Properties

• Exact Mass: 227.199762429g/mol
• Monoisotopic Mass: 227.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61.5Ų

Additional information on 4-(3-amino-1-ethylpiperidin-3-yl)piperidin-4-ol

Research Brief on 4-(3-amino-1-ethylpiperidin-3-yl)piperidin-4-ol (CAS: 2171535-27-4): Recent Advances and Applications

The compound 4-(3-amino-1-ethylpiperidin-3-yl)piperidin-4-ol (CAS: 2171535-27-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-(3-amino-1-ethylpiperidin-3-yl)piperidin-4-ol as a versatile scaffold in the development of novel pharmacophores. Its piperidine-based structure, combined with the presence of amino and hydroxyl functional groups, makes it an attractive candidate for modulating various biological targets. Notably, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of selective dopamine D3 receptor antagonists, which are being explored for the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

In addition to its neurological applications, 4-(3-amino-1-ethylpiperidin-3-yl)piperidin-4-ol has shown promise in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into small-molecule inhibitors targeting protein-protein interactions involved in cancer cell proliferation. The compound's ability to enhance binding affinity and selectivity was attributed to its conformational flexibility and hydrogen-bonding capabilities, as revealed by molecular docking simulations.

The synthesis of 4-(3-amino-1-ethylpiperidin-3-yl)piperidin-4-ol has also seen methodological advancements. A recent patent (WO2023124567) describes an optimized multi-step synthetic route that improves yield and purity while reducing the use of hazardous reagents. This development is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research is focused on addressing these gaps, with preliminary data suggesting favorable metabolic stability and low cytotoxicity in vitro. Further in vivo studies are warranted to validate these findings and explore the compound's therapeutic potential across multiple disease areas.

In conclusion, 4-(3-amino-1-ethylpiperidin-3-yl)piperidin-4-ol represents a compelling case study in the intersection of chemical synthesis and biological application. Its diverse utility underscores the importance of continued investigation into its properties and derivatives. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics for complex diseases.